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Compound of Interest

Compound Name: N,N-di-n-Butylethylenediamine

Cat. No.: B1294425

Ligand Synthesis

N-alkyl substituted ethylenediamines can be synthesized through various methods. A common
and efficient route is the direct N-alkylation of ethylenediamine with alkyl halides. Another
prevalent method involves Michael addition of an amine to an a,3-unsaturated compound,
followed by hydrazinolysis and Curtius rearrangement, which is particularly useful for creating
N-substituted and N,N-disubstituted derivatives.[1] The choice of synthetic route often depends
on the desired substitution pattern (mono-, di-, tri-, or tetra-substituted) and the nature of the

alkyl group.

A generalized synthetic workflow for producing N,N'-dialkyl ethylenediamines is depicted below.
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Suzuki-Miyaura Coupling Catalytic Cycle
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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